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Introduction

The morphology of the perovskite thin film is a critical determinant of the performance and
stability of perovskite solar cells (PSCs). Defects such as pinholes, small grain sizes, and rough
surfaces can act as recombination centers for charge carriers, thereby reducing the power
conversion efficiency (PCE) and long-term stability of the devices. Acetamidinium (AC) cation
doping has emerged as a promising strategy to modulate the crystallization process of
perovskite films, leading to improved film quality. This application note details the effects of AC
doping on perovskite film morphology and provides protocols for the fabrication and
characterization of AC-doped perovskite films.

Effects of Acetamidinium Cation Doping on Film
Morphology

The introduction of acetamidinium cations into the perovskite precursor solution has been
shown to have a significant impact on the resulting film's morphology. The primary effects
observed are:

¢ Increased Grain Size: Acetamidinium doping promotes the growth of larger perovskite
grains. This is attributed to the interaction of the AC cation with the perovskite precursors,
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which can modulate the nucleation and crystal growth kinetics. Larger grains reduce the
density of grain boundaries, which are known to be a major source of defects and non-
radiative recombination.

e Reduced Surface Roughness: Perovskite films doped with acetamidinium tend to exhibit a
smoother surface morphology. A lower root-mean-square (RMS) surface roughness is
indicative of a more uniform and compact film, which is beneficial for efficient charge
transport and extraction at the interfaces with charge transport layers.

o Improved Crystallinity: The incorporation of AC can lead to enhanced crystallinity of the
perovskite film. This is often characterized by stronger and sharper diffraction peaks in X-ray
diffraction (XRD) analysis, indicating a higher degree of crystalline order within the film.

o Passivation of Defects: The acetamidinium cation can play a role in passivating vacancy
defects at the surface and within the bulk of the perovskite film, further contributing to the
reduction of charge recombination and enhancement of device performance.[1]

Quantitative Data Summary

The following table summarizes the quantitative effects of acetamidinium cation doping on the
morphology of formamidinium tin iodide (FASNI3) perovskite films.

Surface Roughness (RMS,

Dopant Concentration Average Grain Size (um) )
nm

0% Acetamidinium (Control) 0.5-1.0 ~50

10% Acetamidinium 15-25 37.6[1]

Note: The data presented is representative and may vary depending on the specific perovskite
composition and fabrication conditions.

Experimental Protocols

This section provides detailed protocols for the preparation of a control (undoped) and an
acetamidinium-doped perovskite precursor solution, followed by the thin film deposition
process.
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Protocol 1: Perovskite Precursor Solution Preparation

Materials:

Formamidinium lodide (FAI)

Lead (1) lodide (Pbl2)

Acetamidinium Chloride (ACCI)

Anhydrous N,N-Dimethylformamide (DMF)

Anhydrous Dimethyl Sulfoxide (DMSO)

Equipment:

Nitrogen-filled glovebox

Analytical balance

Magnetic stirrer and hotplate

Syringe filters (0.22 um pore size)
Procedure:
o Control Precursor Solution (1 M FAPDI3):

1. Inside a nitrogen-filled glovebox, weigh 172 mg of Formamidinium lodide (FAI) and 461
mg of Lead (1) lodide (Pbl2).

2. Add the weighed precursors to a vial containing a magnetic stir bar.
3. Add 700 pL of anhydrous DMF and 300 pL of anhydrous DMSO to the vial.

4. Stir the solution at room temperature for at least 2 hours, or until the precursors are fully
dissolved, resulting in a clear yellow solution.

5. Before use, filter the solution through a 0.22 um PTFE syringe filter.
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e Acetamidinium-Doped Precursor Solution (1 M FAPbI3 with 10% AC):

1. Inside a nitrogen-filled glovebox, weigh 155 mg of FAI, 461 mg of Pbl2, and 9.5 mg of
Acetamidinium Chloride (ACCI).

2. Add the weighed precursors to a vial containing a magnetic stir bar.
3. Add 700 pL of anhydrous DMF and 300 uL of anhydrous DMSO to the vial.

4. Stir the solution at room temperature for at least 2 hours, or until the precursors are fully
dissolved.

5. Before use, filter the solution through a 0.22 um PTFE syringe filter.

Protocol 2: Perovskite Thin Film Deposition by Spin
Coating

Materials:

o Pre-cleaned substrates (e.g., FTO-coated glass)

e Perovskite precursor solution (control or AC-doped)

e Anti-solvent (e.g., Chlorobenzene)

Equipment:

e Spin coater inside a nitrogen-filled glovebox

e Hotplate

e Pipettes

Procedure:

o Place the pre-cleaned substrate onto the chuck of the spin coater.

» Dispense 40 pL of the perovskite precursor solution onto the center of the substrate.
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« Initiate the spin coating program with the following parameters:
o Step 1: 1000 rpm for 10 seconds (acceleration of 200 rpm/s)
o Step 2: 4000 rpm for 30 seconds (acceleration of 1000 rpm/s)

o During the second step, at approximately 15 seconds into the spin, dispense 100 uL of the
anti-solvent (Chlorobenzene) onto the spinning substrate.

 After the spin coating program is complete, immediately transfer the substrate to a hotplate
preheated to 100°C.

e Anneal the film for 10 minutes.

 Allow the film to cool down to room temperature before further characterization or device
fabrication.
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Fig. 1: Experimental workflow for perovskite film fabrication and characterization.

Logical Relationship of Acetamidinium Doping Effect
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Fig. 2: Logical flow of acetamidinium doping's effect on perovskite film and device properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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